1-(2,5-dimethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium

• Molecular Formula: C20H22FN2O3S+
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-(4-fluorophenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol
• InChI: InChI=1S/C20H22FN2O3S/c1-25-16-8-9-18(26-2)17(12-16)22-13-20(24,14-4-6-15(21)7-5-14)23-10-3-11-27-19(22)23/h4-9,12,24H,3,10-11,13H2,1-2H3/q+1
• InChI Key: AGNAARCSRVWCHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2CC([N+]3=C2SCCC3)(C4=CC=C(C=C4)F)O

Description

1-(2,5-Dimethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 1-(2,5-dimethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium involves several steps, starting from readily available precursors. The synthetic route typically includes:

Condensation Reactions: Initial steps often involve the condensation of 2,5-dimethoxybenzaldehyde with 4-fluoroaniline to form an intermediate Schiff base.

Cyclization: The Schiff base undergoes cyclization with thiourea under acidic conditions to form the imidazo[2,1-b][1,3]thiazine ring.

Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and catalysts, to improve yield and purity.

Chemical Reactions Analysis

1-(2,5-Dimethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form a dihydro derivative using reducing agents such as sodium borohydride.

Substitution: The methoxy groups can undergo nucleophilic substitution reactions with reagents like sodium hydride and alkyl halides to form alkylated derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. Major products formed from these reactions include ketones, dihydro derivatives, and alkylated compounds.

Scientific Research Applications

1-(2,5-Dimethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in the development of new drugs targeting various diseases, including cancer and neurological disorders.

Material Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic and optical properties.

Synthetic Organic Chemistry: The compound serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.

Receptor Modulation: Interacting with cell surface receptors to modulate signal transduction pathways.

DNA Intercalation: Binding to DNA and affecting gene expression.

These interactions result in various biological effects, including anti-cancer, anti-inflammatory, and neuroprotective activities.

Comparison with Similar Compounds

1-(2,5-Dimethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium can be compared with similar compounds such as:

1-(4-Fluoro-2,5-dimethoxyphenyl)propan-2-amine: This compound shares the 2,5-dimethoxyphenyl and 4-fluorophenyl groups but differs in its overall structure and functional groups.

Imidazo[1,2-a]pyridines: These compounds have a similar fused bicyclic structure but differ in their heteroatoms and substituents.